7-chloro-4-nitro-N-(pyridin-2-yl)-2,1,3-benzoxadiazol-5-amine
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Description
7-chloro-4-nitro-N-(pyridin-2-yl)-2,1,3-benzoxadiazol-5-amine is a useful research compound. Its molecular formula is C11H6ClN5O3 and its molecular weight is 291.65. The purity is usually 95%.
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Scientific Research Applications
Chromatographic Analysis
7-Chloro-4-nitro-N-(pyridin-2-yl)-2,1,3-benzoxadiazol-5-amine and its derivatives are used in chromatographic analysis. They serve as fluorescent chiral reagents for the resolution of enantiomers of amines and alcohols by high-performance liquid chromatography. These compounds react with amino and hydroxyl functional groups in the presence of pyridine to produce corresponding diastereomers, which can be efficiently resolved by normal-phase chromatography (Toyo’oka et al., 1994).
Chemical Synthesis and Functionalization
The compound is also involved in the chemical synthesis and functionalization of various organic compounds. For instance, it's used in the oxidation of substituted anilines to nitroso-compounds, leading to the formation of nitro derivatives (Nunno et al., 1970). Additionally, its derivatives have been synthesized and analyzed to understand their photophysical behavior, offering insights into electron delocalization and molecular structures (Saha, 2002).
Biological Applications
In biological research, derivatives of this compound have been explored for their potential anticancer properties. For example, certain Pd(II) and Pt(II) complexes of related compounds have been synthesized as potential anticancer compounds and studied for their antibacterial activity and cytotoxicity against various cancer cell lines (Ghani & Mansour, 2011).
Fluorescence Probing
The compound has been utilized in the development of fluorescent probes. For instance, based on the thiolysis of 7-nitro-1,2,3-benzoxadiazole amine, a novel fluorescent probe for hydrogen sulfide was designed and synthesized. This probe has been used for fluorescent bioimaging in living cells, demonstrating its application in biochemical and medical research (Wang, Lv, & Guo, 2017).
Properties
IUPAC Name |
7-chloro-4-nitro-N-pyridin-2-yl-2,1,3-benzoxadiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClN5O3/c12-6-5-7(14-8-3-1-2-4-13-8)11(17(18)19)10-9(6)15-20-16-10/h1-5H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKHISGUWORJMOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC2=C(C3=NON=C3C(=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.